Cas no 1804057-28-0 (5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride)

• Product Name: 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride
• CAS No: 1804057-28-0
• MF: C₈H₅ClF₂N₂O₃S
• MW: 282.651706457138
• CID: 4816125
• Update Time: 2025-07-23

5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride

• Inchi： 1S/C8H5ClF2N2O3S/c9-17(14,15)7-5(16-8(10)11)2-1-4-6(7)13-3-12-4/h1-3,8H,(H,12,13)
• InChI Key： MGCNWNIZILCZOJ-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC2=C1N=CN2)OC(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 2.4
• Topological Polar Surface Area: 80.4

Additional information on 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride

Recent Advances in the Application of 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride (CAS: 1804057-28-0) in Chemical Biology and Pharmaceutical Research

The compound 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride (CAS: 1804057-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This sulfonyl chloride derivative, characterized by the presence of a difluoromethoxy group and a benzimidazole core, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and covalent modifiers targeting essential biological pathways.

One of the most notable applications of 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride is its role in the synthesis of covalent inhibitors for serine hydrolases and other nucleophilic enzymes. The sulfonyl chloride moiety enables selective and irreversible modification of active-site residues, making it a valuable tool for probing enzyme function and developing therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the design of potent inhibitors for fatty acid amide hydrolase (FAAH), an enzyme implicated in pain and inflammation pathways. The study highlighted the compound's ability to enhance inhibitor potency through covalent binding, offering a promising strategy for next-generation FAAH-targeted therapies.

In addition to its applications in enzyme inhibition, 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride has been employed in the development of fluorescent probes for bioimaging. Researchers have leveraged its reactivity to create sulfonamide-based probes that selectively label cellular proteins, enabling real-time visualization of protein dynamics. A recent publication in ACS Chemical Biology detailed the synthesis and application of such probes in tracking protein localization in live cells, providing insights into intracellular signaling mechanisms. This advancement underscores the compound's potential as a versatile tool for chemical biology research.

Furthermore, the structural features of 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride have been exploited in the design of novel antimicrobial agents. Its benzimidazole core, known for its broad-spectrum biological activity, combined with the electrophilic sulfonyl chloride group, allows for the creation of compounds with enhanced binding affinity to microbial targets. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of sulfonamide derivatives using this intermediate, which exhibited potent activity against drug-resistant bacterial strains. These findings highlight the compound's relevance in addressing the growing challenge of antimicrobial resistance.

Despite its promising applications, the handling and storage of 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride require careful consideration due to its reactivity and potential instability under certain conditions. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity, as documented in a 2023 Organic Process Research & Development article. These improvements are critical for scaling up production and ensuring reproducibility in research and industrial settings.

In conclusion, 5-Difluoromethoxy-1H-benzimidazole-4-sulfonyl chloride (CAS: 1804057-28-0) represents a valuable building block in chemical biology and pharmaceutical research. Its applications span from covalent inhibitor design to bioimaging and antimicrobial development, reflecting its versatility and potential for future innovations. Ongoing research efforts continue to explore new avenues for utilizing this compound, paving the way for breakthroughs in drug discovery and biological studies.